Cas no 1805217-45-1 (Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate)

• Product Name: Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate
• CAS No: 1805217-45-1
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945584
• Update Time: 2025-10-07

Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-11(15)5-10-8(6-13)3-4-9(7-14)12(10)16/h3-4,16H,2,5-6H2,1H3
• InChI Key： MBQFEJWFXQIUOO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate

Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1805217-45-1)

Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate is a complex organic compound with the CAS registry number 1805217-45-1. This compound belongs to the class of phenylacetic esters, featuring a phenyl ring substituted with bromomethyl, cyano, and hydroxyl groups. The ethyl ester group further enhances its chemical diversity, making it a versatile molecule for various applications in organic synthesis and pharmaceutical research.

The molecular structure of Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate is characterized by a benzene ring with three substituents: a bromomethyl group (-CH₂Br) at position 6, a cyano group (-CN) at position 3, and a hydroxyl group (-OH) at position 2. The ethyl acetate group (-OAc) is attached to the benzene ring via an acetyl linkage. This arrangement of functional groups provides the compound with unique chemical properties, including reactivity towards nucleophilic substitution, oxidation, and condensation reactions.

Recent studies have highlighted the potential of Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate in drug discovery and development. The bromomethyl group serves as an electrophilic site for nucleophilic substitution reactions, enabling the synthesis of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound as a precursor for developing anti-inflammatory agents and anticancer drugs. The cyano group contributes to the compound's ability to undergo oxidation reactions, which is crucial for generating reactive intermediates in medicinal chemistry.

The hydroxyl group at position 2 plays a significant role in the compound's solubility and bioavailability. It also facilitates hydrogen bonding interactions, which are essential for stabilizing molecular structures in biological systems. Recent advancements in computational chemistry have allowed scientists to model the interactions of Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate with various enzymes and receptors, providing insights into its potential therapeutic applications.

In terms of synthesis, Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate can be prepared through a multi-step process involving Friedel-Crafts alkylation, cyanation, and esterification reactions. The use of catalytic systems and green chemistry principles has improved the efficiency and sustainability of these reactions. For example, microwave-assisted synthesis has been employed to accelerate reaction rates and reduce energy consumption during the preparation of this compound.

One of the most promising applications of Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate lies in its role as an intermediate in the synthesis of bioactive molecules. By modifying the substituents on the benzene ring or altering the ester group, researchers can generate derivatives with enhanced pharmacokinetic profiles. For instance, replacing the ethoxy group with other alkoxides has been shown to improve the stability and absorption properties of these compounds in vivo.

Moreover, Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate exhibits interesting photophysical properties due to its conjugated system. This makes it a potential candidate for use in optoelectronic materials or sensors. Recent research has explored its application as a photosensitive material in organic electronics, where its ability to absorb light energy can be harnessed for energy conversion or data storage purposes.

In conclusion, Ethyl 6-bromomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1805217-45-1) is a multifaceted organic compound with significant potential in various fields of chemistry and materials science. Its unique combination of functional groups provides ample opportunities for further research and development, particularly in drug discovery and advanced materials design.